Cas no 17371-30-1 (Bromamphenicol)

Bromamphenicol structure
Bromamphenicol structure
Product Name:Bromamphenicol
CAS No:17371-30-1
MF:C11H12Br2N2O5
MW:412.031381607056
CID:4762538
Update Time:2025-07-17

Bromamphenicol Chemical and Physical Properties

Names and Identifiers

    • Bromamphenicol
    • 2,2-dibromo-N-[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide
    • DIBROMOAMPHENICOL
    • DB07492
    • Q27096712
    • 2,2-dibromo-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]acetamide
    • N-[(1R,2R)-1-(Hydroxymethyl)-2-hydroxy-2-(4-nitrophenyl)ethyl]-2,2-dibromoacetamide
    • Inchi: 1S/C11H12Br2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m1/s1
    • InChI Key: UWOHGNMWBGIRAQ-RKDXNWHRSA-N
    • SMILES: BrC(C(N[C@H](CO)[C@@H](C1C=CC(=CC=1)[N+](=O)[O-])O)=O)Br

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 342
  • XLogP3: 1.4
  • Topological Polar Surface Area: 115

Bromamphenicol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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1P01LJPE-25mg
[R-(R*,R*)]-2,2-dibromo-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-acetamide
17371-30-1 ≥98%
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Additional information on Bromamphenicol

Recent Advances in Bromamphenicol (17371-30-1) Research: A Comprehensive Review

Bromamphenicol (CAS: 17371-30-1), a halogenated derivative of chloramphenicol, has garnered significant attention in recent years due to its unique antimicrobial properties and potential therapeutic applications. This research briefing synthesizes the latest findings on Bromamphenicol, focusing on its chemical properties, mechanisms of action, and emerging applications in the field of chemical biology and medicine. The compound's structural similarity to chloramphenicol, combined with its enhanced stability and reduced toxicity, positions it as a promising candidate for addressing antibiotic resistance and other medical challenges.

Recent studies have elucidated the molecular mechanisms underlying Bromamphenicol's antibacterial activity. Unlike its parent compound, Bromamphenicol exhibits a higher affinity for bacterial ribosomes, effectively inhibiting protein synthesis in a broader range of Gram-positive and Gram-negative bacteria. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy against multidrug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore its potential as a next-generation antibiotic in an era of increasing antimicrobial resistance.

In addition to its antimicrobial properties, Bromamphenicol has shown promise in cancer research. A 2024 study in Chemical Biology & Drug Design demonstrated its ability to selectively inhibit mitochondrial protein synthesis in cancer cells, leading to apoptosis without significant toxicity to normal cells. This selective cytotoxicity, combined with its ability to overcome P-glycoprotein-mediated drug resistance, makes Bromamphenicol a compelling candidate for further investigation in oncology drug development.

The pharmaceutical industry has taken note of Bromamphenicol's potential, with several companies exploring novel formulations to enhance its bioavailability and therapeutic index. Recent patent filings (2023-2024) describe innovative delivery systems, including nanoparticle-encapsulated Bromamphenicol for targeted drug delivery and sustained-release formulations for prolonged antimicrobial activity. These technological advancements address previous limitations related to the compound's pharmacokinetic properties and may pave the way for clinical applications.

Despite these promising developments, challenges remain in Bromamphenicol research. Current investigations are focusing on optimizing its synthetic pathways to improve yield and purity, as well as conducting comprehensive toxicological studies to ensure safety in potential human applications. The scientific community eagerly anticipates results from ongoing preclinical trials, which will provide critical data on dosage optimization and potential adverse effects.

In conclusion, Bromamphenicol (17371-30-1) represents a significant advancement in antimicrobial and anticancer drug development. Its unique properties and broad-spectrum activity position it as a valuable tool in combating drug-resistant infections and potentially in cancer therapy. As research progresses, this compound may offer new solutions to some of the most pressing challenges in modern medicine, warranting continued investigation and development.

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